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Compound of Interest

Compound Name: 5-Nitropicolinamide

Cat. No.: B1583589 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of 5-
Nitropicolinamide, a non-halogenated organic compound. Adherence to these guidelines will

help mitigate risks and ensure compliance with regulatory standards.

Key Safety and Disposal Information
A summary of critical data for 5-Nitropicolinamide is presented below, offering a quick

reference for safe handling and disposal.
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Identifier Value Reference

Chemical Name 5-Nitropyridine-2-carboxamide [1]

Synonyms 5-nitropicolinamide [1]

CAS Number 59290-34-5 [1]

Molecular Formula C6H5N3O3 [1]

Primary Hazard Harmful if swallowed. [2]

Personal Protective Equipment

(PPE)

Protective gloves, protective

clothing, eye protection, face

protection.

[3]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.

[3]

Disposal Protocol
The proper disposal of 5-Nitropicolinamide should be conducted in a manner that ensures the

safety of laboratory personnel and prevents environmental contamination. The following step-

by-step protocol should be followed:

Personal Protective Equipment (PPE): Before handling 5-Nitropicolinamide, ensure that

appropriate PPE is worn, including safety glasses or goggles, a lab coat, and chemical-

resistant gloves.[3]

Waste Segregation: 5-Nitropicolinamide is a non-halogenated organic compound.[4] As

such, it should be collected in a designated, properly labeled waste container for non-

halogenated organic waste.[4] Do not mix with halogenated organic wastes, inorganic

wastes such as acids and bases, or other incompatible materials.[4][5]

Container Management:

Use a sturdy, leak-proof container for waste collection.[5]
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The container must be clearly labeled with "Hazardous Waste" and the specific chemical

name, "5-Nitropicolinamide."

Keep the waste container securely closed when not in use.[3]

Store the waste container in a designated satellite accumulation area within the laboratory.

[5]

Disposal Procedure:

Do not dispose of 5-Nitropicolinamide down the drain or in regular trash.

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[2][6]

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.[6]

Decontamination:

Thoroughly decontaminate any surfaces or equipment that have come into contact with 5-
Nitropicolinamide using an appropriate solvent and cleaning procedure.

Dispose of any contaminated materials, such as paper towels or wipes, as hazardous

waste in the same designated container.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 5-
Nitropicolinamide.

Preparation Waste Collection
Disposal

Start: Handling 5-Nitropicolinamide Wear Appropriate PPE Segregate as Non-Halogenated Organic Waste Use Labeled, Leak-Proof Container Contact EHS for Pickup End: Proper Disposal
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Caption: Workflow for the safe disposal of 5-Nitropicolinamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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